Cas no 67319-03-3 (1-methyl-α-(1-methyl-1H-imidazol-2-yl)-1H-Imidazole-2-methanol)

• Product Name: 1-methyl-α-(1-methyl-1H-imidazol-2-yl)-1H-Imidazole-2-methanol
• CAS No: 67319-03-3
• MF: C₉H₁₂N₄O
• MW: 192.217781066895
• CID: 965808
• PubChem ID: 1238022
• Update Time: 2025-04-19

1-methyl-α-(1-methyl-1H-imidazol-2-yl)-1H-Imidazole-2-methanol Chemical and Physical Properties

Names and Identifiers

• 1-methyl-α-(1-methyl-1H-imidazol-2-yl)-1H-Imidazole-2-methanol
• BIS-(1-METHYL-1H-IMIDAZOL-2-YL)-METHANOL
• bis(1-methylimidazol-2-yl)methanol
• 1H-Imidazole-2-methanol, 1-methyl-a-(1-methyl-1H-imidazol-2-yl)-
• AC1LODHQ
• AG-G-54510
• BIS(1-METHYL-1H-IMIDAZOL-2-YL)-METHANOL
• bis(1-methyl-2-imidazolyl)hydroxymethane
• bis(N-methylimidazol-2-yl)carbinol
• CTK5C6033
• SureCN9499461
• AKOS006273690
• SCHEMBL9499461
• bis(1-methyl-1H-imidazol-2-yl)methanol
• DTXSID60361265
• FT-0641114
• 67319-03-3
• DB-055014

• Inchi： 1S/C9H12N4O/c1-12-5-3-10-8(12)7(14)9-11-4-6-13(9)2/h3-7,14H,1-2H3
• InChI Key： MPTVWEGTOFFKKJ-UHFFFAOYSA-N
• SMILES： OC(C1=NC=CN1C)C1=NC=CN1C

Computed Properties

• Exact Mass: 192.10100
• Monoisotopic Mass: 192.10111102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 55.9Ų

Experimental Properties

• Density: 1.3
• Boiling Point: 439.4°C at 760 mmHg
• Flash Point: 219.5°C
• Refractive Index: 1.647
• PSA: 55.87000
• LogP: 0.23530

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles